![molecular formula C17H21N5OS B5525692 N-(2,1,3-benzothiadiazol-5-ylmethyl)-3-isobutyl-N,1-dimethyl-1H-pyrazole-5-carboxamide](/img/structure/B5525692.png)
N-(2,1,3-benzothiadiazol-5-ylmethyl)-3-isobutyl-N,1-dimethyl-1H-pyrazole-5-carboxamide
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Description
N-(2,1,3-benzothiadiazol-5-ylmethyl)-3-isobutyl-N,1-dimethyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C17H21N5OS and its molecular weight is 343.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 343.14668148 g/mol and the complexity rating of the compound is 449. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Metabolism and Pharmacokinetics
One study explored the disposition and metabolism of a novel orexin receptor antagonist, highlighting the comprehensive analysis of drug metabolism and the identification of principal circulating components and metabolites. This type of research is crucial for understanding the pharmacokinetics and safety profile of new therapeutic agents (Renzulli et al., 2011).
Environmental and Health Impact
Research on exposure to heterocyclic aromatic amines from cooked foods and pyrolysates illustrates the environmental and health impact studies that investigate the exposure levels of potentially harmful compounds in various populations. Such studies are essential for public health policy and regulations (Wakabayashi et al., 1993).
Biomonitoring and Exposure Analysis
Studies on the biomonitoring of pesticide metabolites in human urine demonstrate the methods for assessing human exposure to environmental chemicals. These findings are vital for evaluating the risks associated with chemical exposure and for developing guidelines to protect public health (Stillwell et al., 1999).
Therapeutic Applications
Clinical trials and studies on the therapeutic applications of chemical compounds, such as the evaluation of N-acetylcysteine's hepatoprotective effect against antituberculosis drug-induced hepatotoxicity, underscore the importance of research in identifying potential treatments for medical conditions (Baniasadi et al., 2010).
Properties
IUPAC Name |
N-(2,1,3-benzothiadiazol-5-ylmethyl)-N,2-dimethyl-5-(2-methylpropyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5OS/c1-11(2)7-13-9-16(22(4)18-13)17(23)21(3)10-12-5-6-14-15(8-12)20-24-19-14/h5-6,8-9,11H,7,10H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SATXDQQNQWNLPU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NN(C(=C1)C(=O)N(C)CC2=CC3=NSN=C3C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.